![molecular formula C24H18N4O5S2 B4612349 N',N''-[oxybis(4,1-phenylenecarbonyl)]di(2-thiophenecarbohydrazide)](/img/structure/B4612349.png)
N',N''-[oxybis(4,1-phenylenecarbonyl)]di(2-thiophenecarbohydrazide)
Overview
Description
N',N''-[oxybis(4,1-phenylenecarbonyl)]di(2-thiophenecarbohydrazide) is a useful research compound. Its molecular formula is C24H18N4O5S2 and its molecular weight is 506.6 g/mol. The purity is usually 95%.
The exact mass of the compound N',N''-[oxybis(4,1-phenylenecarbonyl)]di(2-thiophenecarbohydrazide) is 506.07186203 g/mol and the complexity rating of the compound is 707. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N',N''-[oxybis(4,1-phenylenecarbonyl)]di(2-thiophenecarbohydrazide) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N',N''-[oxybis(4,1-phenylenecarbonyl)]di(2-thiophenecarbohydrazide) including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Energy Storage and Conversion
A novel polybenzimidazole membrane containing a bulky naphthalene group, related to the compound , was investigated for its application in vanadium flow batteries. This membrane showed superior solubility, higher acid doping levels, and lower area resistance compared to other membranes, demonstrating excellent oxidative stability and potential for large-scale use in energy storage technologies (Geng et al., 2019).
Materials Science
In the field of materials science, new homo- and copolyhydrocarbons composed of 1,3- and/or 1,4-phenylenebis(thiadiazole-2,5-diyl) units were prepared, indicating potential applications in creating materials with specific thermal and electrical properties. These compounds formed thermotropic liquid-crystalline phases, offering insights into the design of advanced materials (Sato et al., 1995).
Electrocatalysis
N-Oxyl compounds, including derivatives of the compound , have been extensively used as catalysts for the selective oxidation of organic molecules. These compounds find applications in both laboratory and industrial settings, highlighting their role in electrocatalytic reactions (Nutting et al., 2018).
Sensor Technology
Isonicotinohydrazide derivatives were investigated as neutral carriers in the fabrication of Mn(2+) ion-selective sensors. These compounds demonstrated wide working concentration ranges and quick response times, indicating their potential for monitoring metal ions in various environments (Sahani et al., 2015).
Organic Electronics
The synthesis and characterization of thiophene-containing naphthalene diimide n-type copolymers were studied for OFET (Organic Field-Effect Transistor) applications. These materials showed high electron mobilities and improved macromolecular order, emphasizing their suitability for use in organic electronic devices (Durban et al., 2010).
Properties
IUPAC Name |
N'-[4-[4-[(thiophene-2-carbonylamino)carbamoyl]phenoxy]benzoyl]thiophene-2-carbohydrazide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H18N4O5S2/c29-21(25-27-23(31)19-3-1-13-34-19)15-5-9-17(10-6-15)33-18-11-7-16(8-12-18)22(30)26-28-24(32)20-4-2-14-35-20/h1-14H,(H,25,29)(H,26,30)(H,27,31)(H,28,32) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFIPBCLHBFTMJT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C(=O)NNC(=O)C2=CC=C(C=C2)OC3=CC=C(C=C3)C(=O)NNC(=O)C4=CC=CS4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H18N4O5S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
506.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.